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Compound of Interest

Compound Name: Fenazaquin-D13

Cat. No.: B15556661

An In-depth Technical Guide to the Certificate of Analysis and Purity of Fenazaquin-D13

For researchers, scientists, and drug development professionals, the quality and
characterization of analytical standards are paramount. This guide provides a comprehensive
overview of the information typically found in a Certificate of Analysis (CoA) for Fenazaquin-
D13, with a focus on purity assessment and the analytical methodologies employed.
Fenazaquin-D13 is the deuterated internal standard for Fenazaquin, a quinazoline acaricide
and insecticide. Its primary use is in quantitative analysis to ensure accuracy and precision by
correcting for matrix effects and variations in analytical procedures.

Physicochemical Properties of Fenazaquin

While this guide focuses on Fenazaquin-D13, its physicochemical properties are essentially
identical to those of the parent compound, Fenazaquin. The following table summarizes key
properties of Fenazaquin.
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Property Value

IUPAC Name 4-tert-butylphenethyl quinazolin-4-yl ether
CAS Number 120928-09-8

Molecular Formula C20H22N20

Molecular Weight 306.40 g/mol

Appearance White to tan, crystalline solid

Melting Point 77.5-80.0 °C

Relative Density 1.16

Vapour Pressure (25 °C) <6 x107%Pa

Water Solubility (pH 7) 102 pg/L

Source: Food and Agriculture Organization of the United Nations

Analytical Methods for Purity and Quantification

The purity of Fenazaquin-D13 is typically determined using high-performance liquid
chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) or gas
chromatography (GC) coupled with mass spectrometry (GC-MS). These methods are highly
sensitive and selective, allowing for the accurate quantification of the deuterated standard and
the detection of any potential impurities.

Quantitative Method Performance

The
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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